Cas no 196796-85-7 (4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine)
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine
- CS-0256960
- AKOS001222449
- WHA79685
- G44551
- Z48859298
- 196796-85-7
- EN300-65730
-
- Inchi: 1S/C12H14N2S/c1-10-9-15-12(14-10)13-8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,13,14)
- InChI Key: AHMVYOUUOCOPBZ-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1NCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 218.08776963Da
- Monoisotopic Mass: 218.08776963Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 80-82 °C
- Boiling Point: 356.2±45.0 °C at 760 mmHg
- Flash Point: 169.2±28.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358188-25mg |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M358188-50mg |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M358188-250mg |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 250mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM442493-250mg |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95%+ | 250mg |
$246 | 2022-12-31 | |
| Chemenu | CM442493-1g |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95%+ | 1g |
$592 | 2022-12-31 | |
| Enamine | EN300-65730-0.05g |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-65730-0.1g |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-65730-0.25g |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-65730-0.5g |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-65730-1.0g |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine |
196796-85-7 | 95.0% | 1.0g |
$470.0 | 2025-02-20 |
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
Additional information on 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine
Introduction to 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine (CAS No. 196796-85-7)
4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine, also known by its CAS number 196796-85-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. The unique structure of 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine makes it an intriguing candidate for various biological and pharmaceutical studies.
The chemical structure of 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine consists of a thiazole ring substituted with a methyl group at the 4-position and an N-(2-phenylethyl) group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule. The presence of the phenyl group in the side chain enhances the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and interact with various cellular targets.
In recent years, extensive research has been conducted to explore the pharmacological activities of 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine. One of the key areas of interest is its potential as an anticonvulsant agent. Studies have shown that this compound exhibits significant anticonvulsant activity in animal models, making it a promising candidate for the development of new treatments for epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems in the brain, although further research is needed to fully elucidate these mechanisms.
Beyond its anticonvulsant properties, 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters known to play a crucial role in mood regulation. These findings suggest that 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine may have therapeutic potential in treating mood disorders such as depression and anxiety.
The safety profile of 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine is another important aspect that has been studied extensively. Toxicological evaluations have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, as with any new drug candidate, ongoing clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In addition to its direct therapeutic applications, 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine has also been used as a lead compound for structure-based drug design. Researchers have employed computational methods and molecular modeling techniques to identify structural modifications that could enhance the potency and selectivity of this compound for specific targets. These efforts have led to the discovery of several novel derivatives with improved pharmacological profiles.
The synthesis of 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine involves a series of well-established chemical reactions. One common synthetic route involves the condensation of 4-methylthiazole with 2-bromophenethylamine in the presence of a suitable base. This reaction yields the desired product with high purity and yield. The synthetic accessibility of this compound makes it an attractive candidate for large-scale production and further pharmaceutical development.
In conclusion, 4-methyl-N-(2-phenylethyl)-1,3-thiazol-2-amine (CAS No. 196796-85-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing our understanding and treatment of various neurological and psychiatric disorders.
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